Cas no 2061-64-5 (Ergosterol Peroxide)

• Product Name: Ergosterol Peroxide
• CAS No: 2061-64-5
• Molecular Formula: C₂₈H₄₄O₃
• Molecular Weight: 428.6472
• CID: 257668

Ergosterol Peroxide Properties

Names and Identifiers

• Ergosta-6,22-dien-3-ol,5,8-epidioxy-, (3b,5a,8a,22E)-
• Ergosterol 5.α.,8.α.-epidioxide
• Ergosterol peroxide
• Ergosterol 5.alpha.,8.alpha.-epidioxide
• Ergosterol endoperoxide
• ergosterol-5,8-peroxide
• Peroxyergosterol
• 5-(5,6-Dimethylhept-3-en-2-yl)-6,10-dimethyl-16,17-dioxapentacyclo[13.2.2.01,9.02,6.010,15]nonadec-1

• InChIKey： VXOZCESVZIRHCJ-UHFFFAOYSA-N
• Inchi： 1S/C28H44O3/c1-18(2)19(3)7-8-20(4)22-9-10-23-25(22,5)13-12-24-26(6)14-11-21(29)17-27(26)15-16-28(23,24)31-30-27/h7-8,15-16,18-24,29H,9-14,17H2,1-6H3
• SMILES： O1C23C([H])=C([H])C4(C([H])([H])C([H])(C([H])([H])C([H])([H])C4(C([H])([H])[H])C2([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C([H])(C([H])=C([H])C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])C32[H])O[H])O1

Computed Properties

• Exact Mass: 428.32900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Heavy Atom Count: 31
• Complexity: 772
• Topological Polar Surface Area: 38.7

Experimental Properties

• LogP: 6.47360
• PSA: 38.69000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids